Vanadium iodide (VI2)

Specification

• CAS No.: 15513-84-5
• Molecular Formula: I2V
• Molecular Weight: 304.7504 g/mol
• IUPAC Name: diiodovanadium
• Standard InChI: InChI=1S/2HI.V/h2*1H;/q;;+2/p-2
• Standard InChI Key: OJFNQCZRUJTCOZ-UHFFFAOYSA-L
• SMILES: [V+2].[I-].[I-]
• Canonical SMILES: [V](I)I

Introduction

Basic Properties and Identification

Vanadium iodide (VI₂) is an inorganic compound with vanadium in the +2 oxidation state bound to two iodide ions. It is known by several names including vanadium diiodide and vanadium(II) iodide. The compound is characterized by distinct physical properties that contribute to its identification and applications.

Chemical Identity

Vanadium iodide is represented by the chemical formula VI₂, with a Hill system formula of I₂V₁. It has a CAS registry number of 15513-84-5 and a formula weight of 304.75. This binary compound contains vanadium in its +2 oxidation state, which is an important characteristic that determines its reactivity in various chemical environments.

Physical Appearance and Properties

Physically, vanadium iodide presents as a red-violet crystalline solid. According to available data, it has the following properties:

Property	Value
Appearance	Red-violet crystalline solid
Melting point	750-800°C
Boiling point	850°C
Density	5440 kg m⁻³
Class	Iodide

These physical properties make vanadium iodide distinguishable from other vanadium compounds and provide important parameters for its handling and applications.

Structure and Composition

The structural characteristics of vanadium iodide are fundamental to understanding its chemical behavior and physical properties. VI₂ exhibits a particular crystal structure that influences its reactivity and stability.

Crystal Structure

Vanadium iodide adopts the cadmium iodide (CdI₂) structure, featuring octahedral coordination geometry around the vanadium ions. This layered structure is characterized by vanadium atoms coordinated to six iodide ions in an octahedral arrangement. The crystal structure plays a significant role in determining the compound's physical properties, including its melting point and solubility.

Elemental Composition

The elemental analysis of vanadium iodide reveals the following composition:

Element	Percentage (%)
Iodine (I)	83.28
Vanadium (V)	16.72

This composition ratio is consistent with the molecular formula VI₂ and confirms the binary nature of the compound.

Hydrated Forms

Beyond the anhydrous form, vanadium iodide also exists in several hydrated states. The hexahydrate, [V(H₂O)₆]I₂, forms as a red-violet aquo complex. Under vacuum conditions, this hexahydrate can be dehydrated to produce a red-brown tetrahydrate with the formula V(H₂O)₄I₂. These hydrated forms demonstrate the propensity of vanadium iodide to coordinate with water molecules, which can significantly alter its physical properties and reactivity.

Preparation Methods

Several methods have been developed for the synthesis of vanadium iodide, each with specific advantages depending on the intended application and purity requirements.

Direct Combination of Elements

The original synthesis method for vanadium iodide involves the direct reaction between elemental vanadium and iodine. This approach typically requires controlled temperature conditions to facilitate the complete formation of VI₂. The reaction can be represented as:

V + I₂ → VI₂

This method is straightforward but requires high-purity starting materials to avoid contamination of the final product.

Reduction of Vanadium(III) Chlorides

Solvated vanadium(II) iodides can be prepared through the reduction of vanadium(III) chlorides using trimethylsilyl iodide as the reducing agent. This method offers advantages for preparing specific forms of vanadium iodide under milder conditions than the direct combination method. The process allows for better control of the reaction environment and potentially higher purity products.

Reaction with Ammonia

Vanadium iodide reacts with anhydrous ammonia to produce the hexaammine complex. This reaction demonstrates the compound's ability to form coordination complexes and can be utilized to synthesize specialized vanadium compounds for specific applications.

Chemical Reactions

Vanadium iodide participates in various chemical reactions that showcase its versatility as a chemical reagent. Understanding these reactions is essential for applications in both research and industrial contexts.

Redox Reactions

One of the most significant reaction types involving vanadium iodide is oxidation-reduction (redox) reactions. A particularly well-studied example is the interaction between vanadium(V) and iodide ions in aqueous solutions. Research has shown that this reaction proceeds through two parallel pathways:

• An oxygen-independent pathway

• An oxygen-dependent pathway involving a molecule of O₂

The kinetics of these reactions can be described by the equation:

v = a + b[O₂]

where b is given by:

b = (3.3 ± 0.5) × 10³[H₄VO₄⁺][I⁻]²[H⁺]²

This oxygen-dependent pathway involves the formation of a peroxovanadium(V) intermediate, [VO(O₂)]⁺, which rapidly reacts with iodide ions to regenerate vanadium(V) VO₂⁺ ions.

Complex Formation

Vanadium iodide readily forms complexes with various ligands. As mentioned earlier, it reacts with anhydrous ammonia to form the hexaammine complex. The ability to form these coordination complexes is an important aspect of vanadium iodide chemistry and contributes to its potential applications in catalysis and materials science.

Hydration and Dehydration

The transitions between the anhydrous and hydrated forms of vanadium iodide represent important chemical processes. The hexahydrate [V(H₂O)₆]I₂ can be dehydrated under vacuum conditions to produce the tetrahydrate V(H₂O)₄I₂. These processes demonstrate the compound's interaction with water molecules and the stability of its various hydrated states.

Physical Properties and Analysis

The physical properties of vanadium iodide are crucial for its characterization and applications. Various analytical techniques can be employed to study and confirm its structure and properties.

Thermal Properties

Vanadium iodide exhibits notable thermal properties, with a melting point range of 750-800°C and a boiling point of approximately 850°C. These high thermal transition points indicate strong ionic bonding within the crystal structure and suggest potential applications in high-temperature environments.

Spectroscopic Analysis

Spectroscopic techniques are essential for characterizing vanadium iodide and monitoring its reactions. Techniques such as UV-Visible spectroscopy can be used to identify the compound based on its characteristic absorption spectrum. This is particularly useful for tracking the oxidation states of vanadium during redox reactions, as different oxidation states exhibit distinct spectral signatures.

Isotopic Pattern

The isotopic pattern of VI₂ provides additional means of identification and characterization. Mass spectrometry can be used to detect the characteristic isotopic distribution pattern of the compound, which serves as a fingerprint for confirming its identity and purity.

Comparative Analysis with Related Compounds

To better understand the unique properties of vanadium iodide, it is valuable to compare it with related compounds, particularly other vanadium halides.

Comparison with Other Vanadium Halides

Vanadium forms a series of dihalides (VX₂, where X = F, Cl, Br, I) that share similar structural features but differ in their physical and chemical properties. The size of the halide ion influences bond lengths, crystal packing, and consequently, the physical properties of these compounds. For instance, the melting and boiling points tend to increase from the fluoride to the iodide, reflecting changes in bond strength and intermolecular forces.

Oxidation State Stability

The stability of the +2 oxidation state in vanadium iodide compared to other oxidation states of vanadium in different compounds provides insights into the electronic structure and reactivity of vanadium compounds. This comparison helps in predicting and understanding the behavior of vanadium iodide in various chemical environments.